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Compound of Interest

Compound Name: 3-Isopropenylcyclohexanone

Cat. No.: B15486952 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring laboratory safety and environmental compliance.

This document provides a comprehensive guide to the safe disposal of 3-
Isopropenylcyclohexanone, a flammable and hazardous chemical. Adherence to these

procedures is critical for minimizing risks and maintaining a safe research environment.

Chemical Safety and Hazard Information
3-Isopropenylcyclohexanone is classified as a flammable liquid and is harmful if swallowed,

in contact with skin, or if inhaled.[1] It can cause serious eye damage and skin irritation, as well

as respiratory irritation.[1] Understanding these hazards is the first step in safe handling and

disposal.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative safety data for 3-
Isopropenylcyclohexanone and similar ketones. This information is critical for assessing risks

and planning experimental and disposal procedures.
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Property Value Source

Boiling Point 155 °C (311 °F) [1]

Melting Point -47 °C (-53 °F) [1]

Density 0.947 g/cm³ at 25 °C (77 °F) [1]

Partition Coefficient (log Pow) 0.86 at 25 °C (77 °F) [1]

Flash Point > 200°F [2]

Personal Protective Equipment (PPE)
Before handling 3-Isopropenylcyclohexanone for any purpose, including disposal, it is

mandatory to wear appropriate Personal Protective Equipment (PPE). This includes:

Eye Protection: Safety glasses with side-shields or goggles are essential.[2]

Hand Protection: Chemical-resistant gloves, such as those made of rubber or neoprene,

must be worn.[2]

Skin and Body Protection: A lab coat or other suitable protective clothing should be worn to

prevent skin contact.[2]

Respiratory Protection: If working in a poorly ventilated area or if vapors/aerosols are

generated, a respirator may be required.

Spill and Leak Management
In the event of a spill or leak, immediate action is necessary to contain the substance and

prevent further contamination.

Evacuate and Ventilate: Ensure adequate ventilation in the affected area and evacuate non-

essential personnel.

Containment: Cover drains to prevent the chemical from entering the sewer system.

Absorption: Use an inert, liquid-absorbent material like Chemizorb® to take up the spill.
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Collection: Collect the absorbed material and place it into a suitable, labeled container for

disposal.[3]

Decontamination: Clean the affected area thoroughly.

Disposal Protocol
The primary directive for the disposal of 3-Isopropenylcyclohexanone is to use an approved

waste disposal plant.[3] Do not dispose of this chemical into drains or the environment.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect all waste containing 3-Isopropenylcyclohexanone, including unused product and

contaminated materials (e.g., absorbent pads, gloves), in a designated, properly labeled,

and sealed container.

Ensure the container is suitable for flammable liquids.

Labeling:

Clearly label the waste container with the chemical name ("3-
Isopropenylcyclohexanone") and all relevant hazard symbols (e.g., flammable, harmful,

irritant).

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat,

sparks, open flames, and incompatible materials such as strong bases and reducing

agents.[3]

The storage area should be designated for flammable liquid waste.

Professional Disposal:

Arrange for the collection and disposal of the chemical waste through a licensed and

approved waste disposal company.
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Provide the waste disposal company with the Safety Data Sheet (SDS) for 3-
Isopropenylcyclohexanone to ensure they have all the necessary information for safe

handling and disposal.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3-Isopropenylcyclohexanone.
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Caption: Disposal workflow for 3-Isopropenylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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